Cas no 890100-49-9 (2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine)

2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group and a 5-ethoxycarbonyl-2-thenoyl moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The ethoxycarbonyl and thiophene groups enhance its reactivity, facilitating further functionalization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound’s stability under standard conditions makes it suitable for storage and handling in laboratory settings. Researchers value its utility in constructing complex molecules, given its compatibility with diverse reaction conditions and potential for derivatization.

2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine structure

890100-49-9 structure

Product Name:2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine

CAS No:890100-49-9

MF:C₁₃H₁₀ClNO₃S

MW:295.741401195526

MDL:MFCD02260470

CID:869618

PubChem ID:24723342

Update Time:2025-06-09

2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-CHLORO-3-(5-ETHOXYCARBONYL-2-THENOYL)PYRIDINE
- ethyl 5-(2-chloropyridine-3-carbonyl)thiophene-2-carboxylate
- 890100-49-9
- MFCD02260470
- AKOS016018742
- SCHEMBL1479463
- DTXSID30641788
- 2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine
- MDL： MFCD02260470
- Inchi： 1S/C13H10ClNO3S/c1-2-18-13(17)10-6-5-9(19-10)11(16)8-4-3-7-15-12(8)14/h3-7H,2H2,1H3
- InChI Key： IBKZUXHYWFOQNZ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C(C1=CC=C(C(=O)OCC)S1)=O

Computed Properties

Exact Mass: 295.00700
Monoisotopic Mass: 295.0069920g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 84.5Å²

Experimental Properties

PSA: 84.50000
LogP: 3.20420

2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	202264-2g	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9	97%	2g	￡837.00	2022-03-01
Fluorochem	202264-5g	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9	97%	5g	￡1702.00	2022-03-01
Fluorochem	202264-1g	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9	97%	1g	￡554.00	2022-03-01
TRC	C082855-250mg	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9		250mg	$ 440.00	2022-06-06
TRC	C082855-500mg	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9		500mg	$ 735.00	2022-06-06
Matrix Scientific	103527-1g	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9		1g	$517.00	2023-09-08
Matrix Scientific	103527-2g	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9		2g	$739.00	2023-09-08
Matrix Scientific	103527-5g	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9		5g	$1412.00	2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1781427-1g	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9	98%	1g	￥22445.00	2024-04-26
Ambeed	A560637-1g	2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine	890100-49-9	95+%	1g	$517.0	2025-04-15

2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine Suppliers

Amadis Chemical Company Limited

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(CAS:890100-49-9)2-Chloro-3-(5-ethoxycarbonyl-2-thenoyl)pyridine

Order Number:A1186957

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:02

Price ($):465.0

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